![molecular formula C15H20F3NO3 B256298 Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate](/img/structure/B256298.png)
Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate, also known as BTF, is a synthetic compound used in scientific research. It is a member of the anilinoacetate family and is commonly used as a research tool in the fields of biochemistry, pharmacology, and toxicology. BTF is a potent inhibitor of protein kinase C (PKC), which plays a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis. The purpose of
Mechanism of Action
Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate inhibits the activity of PKC by binding to the enzyme's regulatory domain, preventing it from interacting with its substrate. This results in a decrease in PKC activity and downstream signaling pathways. Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate is a highly selective inhibitor of PKC, targeting only the conventional isoforms of the enzyme.
Biochemical and Physiological Effects:
Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate has a wide range of biochemical and physiological effects, depending on the specific cellular context. In cancer cells, Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate has been shown to induce apoptosis and inhibit cell proliferation, potentially making it a promising anti-cancer drug candidate. In the cardiovascular system, Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate has been shown to reduce inflammation and oxidative stress, which are key factors in the development of atherosclerosis. In the nervous system, Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate has been shown to protect against neurodegeneration and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate is a potent and selective inhibitor of PKC, making it a valuable tool for studying the role of this enzyme in various cellular processes. It is relatively easy to synthesize and purify, and its effects can be easily measured using various biochemical and physiological assays. However, Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate has some limitations in lab experiments. It has poor water solubility, which can limit its bioavailability and efficacy in vivo. Additionally, its potency and selectivity may vary depending on the specific isoform of PKC being targeted.
Future Directions
There are several potential future directions for research on Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate. One area of interest is the development of more potent and selective PKC inhibitors based on the Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate scaffold. Another area of interest is the investigation of the molecular mechanisms underlying Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate's effects on neurodegeneration and cognitive function. Additionally, Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate may have potential as a therapeutic agent for various diseases, including cancer and cardiovascular disease. Further research is needed to fully understand the potential of Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate as a research tool and therapeutic agent.
Synthesis Methods
Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate is synthesized using a multi-step process involving the reaction of aniline with ethyl chloroacetate, followed by the addition of trifluoromethyl iodide and butanol. The resulting product is purified using column chromatography and characterized using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS).
Scientific Research Applications
Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate is widely used in scientific research as a tool for studying the role of PKC in various cellular processes. It has been shown to inhibit the activity of PKC in vitro and in vivo, leading to a wide range of physiological and biochemical effects. Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate has been used to study the role of PKC in cancer, inflammation, and cardiovascular disease. It has also been used to investigate the molecular mechanisms underlying various neurological disorders, including Alzheimer's disease and Parkinson's disease.
properties
Product Name |
Butyl [2-ethoxy-5-(trifluoromethyl)anilino]acetate |
---|---|
Molecular Formula |
C15H20F3NO3 |
Molecular Weight |
319.32 g/mol |
IUPAC Name |
butyl 2-[2-ethoxy-5-(trifluoromethyl)anilino]acetate |
InChI |
InChI=1S/C15H20F3NO3/c1-3-5-8-22-14(20)10-19-12-9-11(15(16,17)18)6-7-13(12)21-4-2/h6-7,9,19H,3-5,8,10H2,1-2H3 |
InChI Key |
FSOLQSONFIXZJT-UHFFFAOYSA-N |
SMILES |
CCCCOC(=O)CNC1=C(C=CC(=C1)C(F)(F)F)OCC |
Canonical SMILES |
CCCCOC(=O)CNC1=C(C=CC(=C1)C(F)(F)F)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.